Cas no 126778-79-8 (Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI))
Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI)
- Sventenic acid
- 1H-2,10a-Ethenophenanthrene,kaur-16-en-18-oic acid deriv.
- (4beta,7beta)-7-Hydroxykaur-16-en-18-oic acid
- 7β-Hydroxykaur-16-en-19-oic acid
- (1R,2S,4S,5S,9S,10S,13R)-2-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- 126778-79-8
- AKOS032962546
- FS-8606
- 7beta-Hydroxykaur-16-en-19-oic acid
- Kaur-16-en-18-oic acid, 7-hydroxy-, (4beta,7beta)-
-
- Inchi: 1S/C20H30O3/c1-12-10-20-11-13(12)5-6-14(20)18(2)7-4-8-19(3,17(22)23)15(18)9-16(20)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,16+,18+,19+,20+/m1/s1
- InChI Key: KMLXVEXJZSTMBV-HNFSSWLOSA-N
- SMILES: O[C@H]1C[C@@H]2[C@](C(=O)O)(C)CCC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C[C@]21C3
Computed Properties
- Exact Mass: 318.21900
- Monoisotopic Mass: 318.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 467.4±45.0 °C at 760 mmHg
- Flash Point: 250.6±25.2 °C
- PSA: 57.53000
- LogP: 4.01090
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5081-1 mg |
Sventenic acid |
126778-79-8 | 1mg |
¥3475.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S54830-5mg |
Sventenic acid |
126778-79-8 | 5mg |
¥6880.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5081-5mg |
Sventenic acid |
126778-79-8 | 5mg |
¥ 4890 | 2024-07-19 | ||
| TargetMol Chemicals | TN5081-5 mg |
Sventenic acid |
126778-79-8 | 98% | 5mg |
¥ 4,890 | 2023-07-10 | |
| TargetMol Chemicals | TN5081-1 mL * 10 mM (in DMSO) |
Sventenic acid |
126778-79-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4990 | 2023-09-15 | |
| A2B Chem LLC | AA37655-5mg |
Sventenic acid |
126778-79-8 | 5mg |
$869.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5081-1 ml * 10 mm |
Sventenic acid |
126778-79-8 | 1 ml * 10 mm |
¥ 4990 | 2024-07-19 |
Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI)
Exploring the Unique Properties and Applications of Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) (CAS No. 126778-79-8)
Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI), with the CAS number 126778-79-8, is a naturally occurring diterpenoid compound that has garnered significant attention in the fields of pharmacology, natural product chemistry, and biotechnology. This compound belongs to the kaurane diterpenoid family, which is known for its diverse biological activities and structural complexity. Researchers and industry professionals are increasingly interested in this compound due to its potential therapeutic properties and its role in the synthesis of bioactive molecules.
The chemical structure of Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) features a kaurane skeleton with a hydroxyl group at the 7-position and a carboxylic acid at the 18-position. This unique arrangement contributes to its solubility in polar solvents and its ability to interact with biological targets. The compound is often isolated from plants of the Labiatae and Compositae families, which are traditionally used in herbal medicine. Its presence in these plants has sparked interest in its potential as a natural remedy for various health conditions.
One of the most exciting aspects of Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) is its potential anti-inflammatory and antioxidant properties. Recent studies have shown that this compound may inhibit the production of pro-inflammatory cytokines, making it a candidate for the development of new anti-inflammatory drugs. Additionally, its antioxidant activity could help combat oxidative stress, which is linked to aging and chronic diseases. These findings align with the growing consumer demand for natural and plant-based therapeutics.
In the realm of pharmaceutical research, Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) is being explored for its potential role in cancer therapy. Preliminary studies suggest that it may exhibit cytotoxic effects against certain cancer cell lines, though further research is needed to confirm its efficacy and safety. The compound's ability to modulate cellular pathways has also piqued the interest of researchers studying neurodegenerative diseases, such as Alzheimer's and Parkinson's.
The cosmetics industry has also taken notice of Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI), particularly for its potential skin-beneficial properties. Its anti-inflammatory and antioxidant effects could make it a valuable ingredient in anti-aging and skin repair formulations. As consumers increasingly seek clean beauty products with scientifically backed ingredients, this compound could become a key player in the market.
From a synthetic chemistry perspective, Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) serves as a versatile intermediate for the synthesis of more complex diterpenoids. Its functional groups allow for various chemical modifications, enabling researchers to create derivatives with enhanced bioactivity. This has led to its use in the development of novel drug candidates and specialty chemicals.
The market for Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) is expected to grow as its applications expand. Suppliers and manufacturers are focusing on sustainable extraction methods to meet the demand for high-purity samples. Additionally, advancements in biotechnological production, such as microbial fermentation, could provide a more scalable and eco-friendly source of this compound.
For researchers and industry professionals, understanding the physicochemical properties of Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) is crucial. The compound typically appears as a white to off-white crystalline powder with a melting point range of 180–185°C. It is soluble in organic solvents like methanol and ethanol but has limited solubility in water. These characteristics are important for its formulation in various applications.
In conclusion, Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI) (CAS No. 126778-79-8) is a multifaceted compound with promising applications in pharmaceuticals, cosmetics, and biotechnology. Its unique structural features and biological activities make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in the future of natural product-based therapies and green chemistry.
126778-79-8 (Kaur-16-en-18-oic acid,7-hydroxy-, (4b,7b)- (9CI)) Related Products
- 488856-56-0(Benzenamine, 2,6-diethyl-N-(1H-pyrrol-2-ylmethylene)- (9CI))
- 59468-32-5(3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-)
- 59467-97-9(3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl-)
- 204203-16-7(2,6-Bis[1-[(2,6-dimethylphenyl)imino]ethyl]pyridine)
- 210537-32-9(2,6-bis[1-(2-methylphenylimino)ethyl]pyridine)
- 59467-98-0(3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-)
- 918639-02-8(Phenol, 3-[(phenyl-2-pyridinylmethylene)amino]-)
- 204203-14-5(2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE)
- 850131-81-6(1,3-Propanediamine, N,N'-bis(phenyl-2-pyridinylmethylene)-)
- 681213-35-4(Benzenamine,N-[1-[6-[1-[[3,5-bis(1,1-dimethylethyl)phenyl]imino]ethyl]-2-pyridinyl]ethylidene]-2,4,6-trimethyl-)